Cas no 2228871-75-6 ((2,4-dichloro-5-fluorophenyl)methyl(methyl)amine)

• Product Name: (2,4-dichloro-5-fluorophenyl)methyl(methyl)amine
• CAS No: 2228871-75-6
• MF: C₈H₈Cl₂FN
• MW: 208.060223579407
• CID: 6489922
• PubChem ID: 165899789
• Update Time: 2025-06-08

(2,4-dichloro-5-fluorophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,4-dichloro-5-fluorophenyl)methyl(methyl)amine
• EN300-1995327
• [(2,4-dichloro-5-fluorophenyl)methyl](methyl)amine
• 2228871-75-6

• Inchi： 1S/C8H8Cl2FN/c1-12-4-5-2-8(11)7(10)3-6(5)9/h2-3,12H,4H2,1H3
• InChI Key： WAVNDPVOKUDDQR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1CNC)F)Cl

Computed Properties

• Exact Mass: 207.0017828g/mol
• Monoisotopic Mass: 207.0017828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on (2,4-dichloro-5-fluorophenyl)methyl(methyl)amine

Introduction to (2,4-Dichloro-5-Fluorophenyl)methyl(methyl)amine (CAS No. 2228871-75-6)

(2,4-dichloro-5-fluorophenyl)methyl(methyl)amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2228871-75-6, this compound represents a unique structural motif that combines halogenated aromatic rings with an amine functional group. The presence of both chlorine and fluorine substituents on the benzene ring enhances its reactivity and potential utility in synthetic chemistry, making it a valuable intermediate in the development of novel bioactive molecules.

The compound's structure, featuring a 2,4-dichloro-5-fluorophenyl moiety attached to a dimethylamine group, suggests a high degree of versatility in its chemical behavior. This arrangement allows for diverse functionalization pathways, enabling chemists to explore its potential in designing targeted therapeutics. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity in drug molecules, which has been a critical factor in the optimization of many modern pharmaceuticals.

In recent years, there has been growing interest in halogenated aromatic compounds due to their role as key building blocks in medicinal chemistry. The combination of chlorine and fluorine atoms provides a balance between electrophilic and nucleophilic reactivity, facilitating various synthetic transformations. This characteristic makes (2,4-dichloro-5-fluorophenyl)methyl(methyl)amine a promising candidate for further exploration in drug discovery programs.

The pharmaceutical industry has increasingly leveraged such compounds to develop innovative treatments for various diseases. For instance, the use of halogenated aromatic rings has been associated with enhanced binding interactions at biological targets, leading to more potent and selective drug candidates. Research has shown that the presence of these substituents can influence pharmacokinetic properties, such as bioavailability and metabolic clearance, which are crucial for the clinical success of a drug.

One of the most compelling aspects of (2,4-dichloro-5-fluorophenyl)methyl(methyl)amine is its potential as a precursor for more complex molecules. The amine group can serve as a nucleophile in reactions like nucleophilic substitution or condensation reactions, while the aromatic ring can undergo further functionalization via cross-coupling reactions. These reactions are fundamental to modern synthetic strategies and have enabled the rapid development of novel compounds with tailored properties.

The compound's relevance is further underscored by its incorporation into several research programs aimed at identifying new therapeutic agents. For example, studies have explored its use as an intermediate in the synthesis of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The ability to modify the structure around the benzene ring allows researchers to fine-tune the biological activity of these derivatives.

In addition to its pharmaceutical applications, (2,4-dichloro-5-fluorophenyl)methyl(methyl)amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where halogenated aromatic compounds are being investigated for their potential in semiconductors and conductive polymers. The interplay between electron-withdrawing groups like chlorine and electron-donating groups like fluorine can influence charge transport properties, making this compound an interesting candidate for advanced material applications.

The synthesis of (2,4-dichloro-5-fluorophenyl)methyl(methyl)amine involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the chlorination and fluorination of a precursor aromatic ring followed by functionalization of the methylamine group. These synthetic routes require careful optimization to ensure high yields and purity, but they demonstrate the feasibility of producing this compound on a laboratory scale.

Ethical considerations are also important when working with such compounds. While (2,4-dichloro-5-fluorophenyl)methyl(methyl)amine is not classified as a hazardous or controlled substance under current regulations, proper handling procedures must be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment and working under controlled conditions to minimize exposure risks.

The future prospects for (2,4-dichloro-5-fluorophenyl)methyl(methyl)amine are bright, with ongoing research suggesting new applications and derivatives that could expand its utility further. As our understanding of molecular interactions grows, so too does the potential for this compound to contribute to advancements in medicine and materials science. Its unique structural features make it a versatile tool for chemists and researchers alike.